Cas no 338391-76-7 (1-(4-Methylpiperazino)methyl-1H-indole-2,3-dione 3-(N-phenylhydrazone))

• Product Name: 1-(4-Methylpiperazino)methyl-1H-indole-2,3-dione 3-(N-phenylhydrazone)
• CAS No: 338391-76-7
• MDL: MFCD01314854
• CID: 4646763
• Update Time: 2025-06-12

1-(4-Methylpiperazino)methyl-1H-indole-2,3-dione 3-(N-phenylhydrazone) Chemical and Physical Properties

Names and Identifiers

• 1-(4-Methylpiperazino)methyl-1H-indole-2,3-dione 3-(N-phenylhydrazone)

• MDL： MFCD01314854

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on 1-(4-Methylpiperazino)methyl-1H-indole-2,3-dione 3-(N-phenylhydrazone)

Introduction to 1-(4-Methylpiperazino)methyl-1H-indole-2,3-dione 3-(N-phenylhydrazone) and Its Significance in Modern Chemical Biology

The compound with the CAS number 338391-76-7, formally known as 1-(4-Methylpiperazino)methyl-1H-indole-2,3-dione 3-(N-phenylhydrazone), represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This molecule, characterized by its intricate structural framework, has garnered attention in the scientific community due to its potential applications in drug discovery and molecular research. The presence of both piperazine and indole moieties in its structure endows it with unique chemical properties that make it a promising candidate for further exploration.

In recent years, the field of chemical biology has witnessed significant advancements in the design and synthesis of novel heterocyclic compounds. Among these, 1-(4-Methylpiperazino)methyl-1H-indole-2,3-dione 3-(N-phenylhydrazone) stands out due to its structural complexity and functional diversity. The compound’s ability to interact with biological targets in a selective manner has made it a subject of intense interest for researchers seeking to develop new therapeutic agents. Its molecular architecture, which includes a rigid indole core and a flexible piperazine side chain, allows for versatile modifications that can fine-tune its biological activity.

The indole moiety is particularly noteworthy, as it is a common structural feature in many biologically active molecules. Indoles have been extensively studied for their role in various pharmacological applications, including antimicrobial, anti-inflammatory, and anticancer effects. The incorporation of an indole ring into the 1-(4-Methylpiperazino)methyl-1H-indole-2,3-dione 3-(N-phenylhydrazone) scaffold enhances its potential as a pharmacophore. This is further complemented by the presence of a phenylhydrazone group, which can contribute to the compound’s solubility and bioavailability.

One of the most intriguing aspects of this compound is its potential role in modulating enzyme activity. The piperazine ring is known to interact with various enzymes and receptors, making it a valuable component in the development of drugs targeting neurological disorders. Recent studies have highlighted the importance of piperazine derivatives in the treatment of conditions such as depression and epilepsy. The combination of these two heterocyclic systems in 1-(4-Methylpiperazino)methyl-1H-indole-2,3-dione 3-(N-phenylhydrazone) suggests that it may exhibit dual functionality, offering multiple points of interaction with biological targets.

From a synthetic chemistry perspective, the preparation of 1-(4-Methylpiperazino)methyl-1H-indole-2,3-dione 3-(N-phenylhydrazone) presents both challenges and opportunities. The synthesis involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as transition metal catalysis and flow chemistry have been employed to optimize the synthetic route. These methods not only improve efficiency but also allow for scalability, which is crucial for industrial applications.

The pharmacological profile of 1-(4-Methylpiperazino)methyl-1H-indole-2,3-dione 3-(N-phenylhydrazone) has been the focus of several preclinical studies. These investigations have revealed promising results regarding its potential as an anti-inflammatory agent. The compound’s ability to inhibit key inflammatory pathways has been demonstrated in vitro, suggesting its therapeutic relevance in conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary data indicate that it may possess antioxidant properties, further enhancing its therapeutic potential.

The integration of computational methods into drug discovery has accelerated the process of identifying promising candidates like 1-(4-Methylpiperazino)methyl-1H-indole-2,3-dione 3-(N-phenylhydrazone). Molecular docking studies have been instrumental in understanding how this compound interacts with biological targets at the atomic level. These simulations have provided valuable insights into its binding affinity and mode of action, guiding further optimization efforts. By leveraging computational tools alongside experimental data, researchers can more efficiently navigate the complex landscape of drug development.

The future prospects for 1-(4-Methylpiperazino)methyl-1H-indole-2,3-dione 3-(N-phenylhydrazone) are bright, with ongoing research aimed at expanding its therapeutic applications. Investigating its potential use in oncology has emerged as a particularly exciting avenue. Preliminary findings suggest that it may exhibit cytotoxic effects against certain cancer cell lines by interfering with critical signaling pathways involved in tumor growth and survival. Further exploration in this area could lead to the development of novel anticancer therapies.

Moreover, the compound’s structural features make it an attractive scaffold for designing next-generation drugs with improved pharmacokinetic properties. By modifying specific functional groups within its structure, researchers can enhance factors such as bioavailability and metabolic stability. Such modifications are essential for translating preclinical success into clinical efficacy. The versatility of 1-(4-Methylpiperazino)methyl-1H-indole-2,3-dione 3-(N-phenylhydrazone) allows for extensive customization tailored to specific therapeutic needs.

In conclusion, 1-(4-Methylpiperazino)methyl-1H-indole -2, 3-dione 3-(N- phenylhydrazone) (CAS no. 338391- 76- 7) represents a significant advancement in chemical biology. Its unique structural composition, combined with promising pharmacological properties, positions it as a valuable asset in ongoing drug discovery efforts. As research continues to uncover new applications for this compound, its impact on medicine and science is likely to grow even further.